Cas no 851963-03-6 (Hexyl 7-(Diethylamino)coumarin-3-carboxylate)

Hexyl 7-(Diethylamino)coumarin-3-carboxylate structure
851963-03-6 structure
Product name:Hexyl 7-(Diethylamino)coumarin-3-carboxylate
CAS No:851963-03-6
MF:C20H27NO4
MW:345.4327
MDL:MFCD06797113
CID:664974
PubChem ID:87557840

Hexyl 7-(Diethylamino)coumarin-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carboxylic acid, 7-(diethylamino)-2-oxo-, hexylester
    • Hexyl 7-(Diethylamino)coumarin-3-carboxylate
    • 7-(Diethylamino)coumarin-3-carboxylic Acid Hexyl Ester
    • Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
    • HEXYL 7-DIETHYLAMINOCOUMARIN-3-CARBOXYLATE
    • 7-Diethylamino-2-oxo-2H-1-benzopyran-3-carboxylic acid hexyl ester
    • 851963-03-6
    • T72997
    • BJB96303
    • H1145
    • MFCD06797113
    • SCHEMBL13432119
    • Hexyl7-(Diethylamino)coumarin-3-carboxylate
    • n-Hexyl 7-diethylaminocoumarin-3-carboxylate
    • CS-0373787
    • Hexyl7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
    • hexyl 7-(diethylamino)-2-oxochromene-3-carboxylate
    • MDL: MFCD06797113
    • Inchi: 1S/C20H27NO4/c1-4-7-8-9-12-24-19(22)17-13-15-10-11-16(21(5-2)6-3)14-18(15)25-20(17)23/h10-11,13-14H,4-9,12H2,1-3H3
    • InChI Key: TYEFUKSNTLMNBV-UHFFFAOYSA-N
    • SMILES: O(C(C1C(=O)OC2C([H])=C(C([H])=C([H])C=2C=1[H])N(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 345.19400834g/mol
  • Monoisotopic Mass: 345.19400834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Melting Point: 65.0 to 69.0 deg-C

Hexyl 7-(Diethylamino)coumarin-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
YD352-200mg
Hexyl 7-(Diethylamino)coumarin-3-carboxylate
851963-03-6 98.0%(LC)
200mg
¥201.0 2022-06-10
abcr
AB250155-5g
Hexyl 7-(diethylamino)coumarin-3-carboxylate, 98%; .
851963-03-6 98%
5g
€216.50 2025-02-21
eNovation Chemicals LLC
Y1261031-5g
n-Hexyl 7-diethylaminocoumarin-3-carboxylate
851963-03-6 98%
5g
$170 2025-02-19
Aaron
AR00G6GK-5g
n-Hexyl 7-diethylaminocoumarin-3-carboxylate
851963-03-6 98%
5g
$137.00 2025-01-24
eNovation Chemicals LLC
Y1261031-250mg
n-Hexyl 7-diethylaminocoumarin-3-carboxylate
851963-03-6 98%
250mg
$70 2025-02-19
eNovation Chemicals LLC
Y1261031-1g
n-Hexyl 7-diethylaminocoumarin-3-carboxylate
851963-03-6 98%
1g
$90 2025-02-19
eNovation Chemicals LLC
Y1261031-1g
n-Hexyl 7-diethylaminocoumarin-3-carboxylate
851963-03-6 98%
1g
$105 2024-06-06
Ambeed
A303201-5g
Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
851963-03-6 98%
5g
$112.0 2024-07-24
eNovation Chemicals LLC
Y1261031-1g
n-Hexyl 7-diethylaminocoumarin-3-carboxylate
851963-03-6 98%
1g
$90 2025-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1444457-5g
Hexyl 7-(diethylamino)-2-oxo-2H-chromene-3-carboxylate
851963-03-6 98%
5g
¥1421.00 2024-07-28

Recommend Articles

Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.